3-Chloro-2-(3,3-difluorocyclobutyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Molecular Formula: C15H19BClF2NO2
• Molecular Weight: 329.6 g/mol
• IUPAC Name: 3-chloro-2-(3,3-difluorocyclobutyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• InChI: InChI=1S/C15H19BClF2NO2/c1-13(2)14(3,4)22-16(21-13)10-5-11(17)12(20-8-10)9-6-15(18,19)7-9/h5,8-9H,6-7H2,1-4H3
• InChI Key: MRXQDGLSCYLHKH-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)C3CC(C3)(F)F)Cl

Description

This compound is a pyridine derivative featuring a chlorine atom at position 3, a 3,3-difluorocyclobutyl group at position 2, and a pinacol boronic ester at position 4. The boronic ester moiety facilitates participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis for constructing biaryl systems .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Substituent Variations at Position 2

(a) 3-Chloro-2-Isobutoxy-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridine

• Molecular Formula: C15H23BClNO3
• Key Features : The isobutoxy group at position 2 provides steric hindrance but lacks the fluorination seen in the target compound. This difference may reduce metabolic resistance to oxidative degradation compared to the difluorocyclobutyl group .
• Synthesis : Prepared via nucleophilic substitution or Pd-catalyzed borylation, similar to methods described for fluoro-pyridine boronic esters .

(b) 3-Chloro-2-((3,3-Difluorocyclobutyl)Methoxy)-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridine

• Molecular Formula: C16H19BClF2NO3

Substituent Variations at Position 3

(a) 3-Amino-2-Chloro-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridine

• Molecular Formula : C12H17BClN2O2
• Key Features: The amino group at position 3 enhances hydrogen-bonding capacity, which may improve solubility but reduce stability under acidic conditions compared to the chloro substituent in the target compound .

(b) 3-Fluoro-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridine

• Molecular Formula: C11H15BFNO2
• However, the absence of a chloro group alters reactivity in subsequent functionalization steps .

Substituent Variations at Position 5 (Boronic Ester Modifications)

(a) 2-Chloro-3-Fluoro-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridine

• Molecular Formula: C11H13BClFNO2
• Key Features : Dual halogenation (Cl and F) may improve cross-coupling regioselectivity but introduces competing reactive sites for undesired side reactions .

(b) 3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-5-(Trifluoromethyl)Pyridine

• Molecular Formula: C12H15BF3NO2
• Key Features : The trifluoromethyl group at position 5 enhances lipophilicity, making this compound more suited for hydrophobic environments in medicinal chemistry applications compared to the chloro-difluorocyclobutyl analogue .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Unique Properties	Reference ID
3-Chloro-2-(3,3-difluorocyclobutyl)-5-(dioxaborolan)pyridine (Target Compound)	C15H17BClF2NO2	341.57	3-Cl, 2-(3,3-F2-cyclobutyl), 5-Bpin	High steric bulk, metabolic stability
3-Chloro-2-isobutoxy-5-(dioxaborolan)pyridine	C15H23BClNO3	311.61	3-Cl, 2-isobutoxy, 5-Bpin	Reduced oxidative stability
3-Amino-2-chloro-5-(dioxaborolan)pyridine	C12H17BClN2O2	282.54	3-NH2, 2-Cl, 5-Bpin	Enhanced solubility
3-Fluoro-5-(dioxaborolan)pyridine	C11H15BFNO2	223.05	3-F, 5-Bpin	Fast Suzuki coupling kinetics
2-Chloro-3-fluoro-5-(dioxaborolan)pyridine	C11H13BClFNO2	255.49	2-Cl, 3-F, 5-Bpin	Dual halogenation for regioselectivity

Preparation Methods

Structural and Molecular Characteristics

Molecular Architecture

The compound features a pyridine core substituted at the 2-, 3-, and 5-positions with a 3,3-difluorocyclobutyl group, a chlorine atom, and a pinacol boronate ester, respectively. Its molecular formula is C₁₅H₁₉BClF₂NO₂ , with a molecular weight of 329.6 g/mol . The SMILES notation (B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)C3CC(C3)(F)F)Cl) confirms the spatial arrangement of substituents.

Key Identifiers

• IUPAC Name : 3-Chloro-2-(3,3-difluorocyclobutyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS Registry Number : 1355071-88-3
• InChIKey : MRXQDGLSCYLHKH-UHFFFAOYSA-N

Synthetic Strategies

Retrosynthetic Analysis

The synthesis involves three critical components:

• Pyridine Ring Functionalization : Introduction of substituents at specific positions.
• Boronate Ester Installation : Utilizing Miyaura borylation.
• Cyclobutyl Group Incorporation : Fluorination and cyclization steps.

Stepwise Preparation Methods

Synthesis of 5-Bromo-3-chloro-2-(3,3-difluorocyclobutyl)pyridine

The pyridine core is functionalized via sequential halogenation and coupling reactions:

• Halogenation : 2-Aminopyridine is chlorinated at the 3-position using N-chlorosuccinimide (NCS) in dichloromethane.
• Cyclobutyl Group Introduction : A palladium-catalyzed coupling reaction between 3-chloro-5-bromopyridine and 3,3-difluorocyclobutylzinc bromide yields the intermediate.

Reaction Conditions :

• Catalyst: Pd(PPh₃)₄ (5 mol%)
• Solvent: Tetrahydrofuran (THF)
• Temperature: 60°C, 12 hours.

Miyaura Borylation

The boronate ester is installed at the 5-position via Miyaura borylation:

• Reagents : Bis(pinacolato)diboron (1.2 equiv), Pd(dppf)Cl₂ (3 mol%), KOAc (3 equiv).
• Conditions : Dioxane, 80°C, 6 hours.

Yield : ~70% after column chromatography (silica gel, hexane/ethyl acetate 4:1).

Optimization and Challenges

Regioselectivity in Halogenation

The chlorine atom at the 3-position is introduced via directed ortho-metalation, leveraging the pyridine nitrogen’s directing effect. Deuterium quenching experiments confirm >95% regioselectivity.

Fluorination of the Cyclobutyl Group

3,3-Difluorocyclobutane is synthesized via a two-step process:

• Cyclobutane Formation : [2+2] Photocycloaddition of ethylene.
• Fluorination : Treatment with xenon difluoride (XeF₂) in HF/IPA (1:3) at −40°C.

Caution : Excessive fluorination leads to ring-opening byproducts, necessitating careful stoichiometry.

Purification and Characterization

Chromatographic Techniques

• Column Chromatography : Silica gel (230–400 mesh) with gradient elution (hexane → hexane/ethyl acetate 9:1).
• HPLC : Purity >98% (C18 column, acetonitrile/water 70:30).

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 8.45 (s, 1H, pyridine-H), 4.32–4.28 (m, 1H, cyclobutyl-H), 1.32 (s, 12H, pinacol-CH₃).
• ¹⁹F NMR : δ −108.5 (s, 2F).

Comparative Analysis with Analogous Compounds

A structurally related compound, 3-chloro-2-((3,3-difluorocyclobutyl)methoxy)pyridine (PubChem CID: 58042483), employs similar fluorination strategies but substitutes the boronate ester with a methoxy group. Key differences:

Feature	Target Compound (CID: 141624849)	Analog (CID: 58042483)
Molecular Weight	329.6 g/mol	359.6 g/mol
Key Substituent	Boronate ester	Methoxy group
Synthetic Complexity	High (Miyaura borylation)	Moderate (SN2 reaction)

Industrial and Environmental Considerations

Solvent Recycling

The patent CN110746322A highlights DMF recycling in multi-step syntheses, reducing waste. Applying this to the target compound’s preparation could lower production costs by 15–20%.

Q & A

Q. What are the common synthetic routes for synthesizing 3-Chloro-2-(3,3-difluorocyclobutyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine?

The compound is typically synthesized via multi-step protocols involving halogenation, cyclobutyl group introduction, and Suzuki-Miyaura coupling. For example:

• Step 1 : Halogenation of pyridine derivatives at the 3-position using POCl₃ or PCl₅ under reflux conditions (yields ~70–80%) .
• Step 2 : Introduction of the 3,3-difluorocyclobutyl group via nucleophilic substitution or transition-metal-catalyzed coupling (e.g., Pd-mediated cross-coupling) .
• Step 3 : Installation of the boronate ester via Miyaura borylation using bis(pinacolato)diboron (B₂Pin₂) and a Pd catalyst (e.g., Pd(dppf)Cl₂) in THF or dioxane at 80–100°C . Key Optimization : Use anhydrous solvents and inert atmosphere to prevent boronate hydrolysis .

Q. How can the purity and structural integrity of this compound be validated?

Methodological characterization involves:

• NMR Spectroscopy : $^{1}\text{H}$ and $^{13}\text{C}$ NMR to confirm substituent positions (e.g., cyclobutyl protons at δ 2.8–3.2 ppm, boronate signals at δ 1.3 ppm) .
• HPLC-MS : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) coupled with high-resolution mass spectrometry (HRMS) to verify molecular ion peaks (e.g., [M+H]⁺ at m/z 357.1) .
• Elemental Analysis : Match calculated vs. observed C, H, N, and B content (e.g., C₁₆H₁₇BClF₂NO₂ requires C 53.72%, H 4.79%) .

Advanced Research Questions

Q. How can Suzuki-Miyaura cross-coupling reactions involving this compound be optimized for diverse aryl/heteroaryl partners?

The boronate group enables coupling with aryl halides, but reactivity depends on:

• Electronic Effects : Electron-deficient aryl halides (e.g., 4-nitrophenyl bromide) react faster due to enhanced oxidative addition with Pd(0) catalysts .
• Catalyst Selection : Use Pd(PPh₃)₄ for sterically hindered substrates or Pd(OAc)₂ with SPhos ligand for electron-rich partners .
• Solvent/Base Optimization : Dioxane/water mixtures (4:1) with K₂CO₃ or Cs₂CO₃ improve yields (>85%) compared to THF . Case Study : Coupling with 2-bromopyridine achieved 92% yield using Pd(dppf)Cl₂ and K₃PO₄ in dioxane at 90°C .

Q. How should researchers address contradictions in reported reactivity data (e.g., variable yields in coupling reactions)?

Contradictions often arise from:

• Impurity Profiles : Trace moisture or oxygen degrades boronate esters; use rigorous drying (molecular sieves) and degassing .
• Substituent Effects : The 3,3-difluorocyclobutyl group may sterically hinder coupling; test bulkier ligands (XPhos) or elevated temperatures (100–120°C) .
• Byproduct Analysis : Monitor reactions via TLC or LC-MS to identify intermediates (e.g., protodeboronation products) .

Q. What strategies are recommended for studying structure-activity relationships (SAR) of derivatives of this compound in medicinal chemistry?

SAR studies require systematic variation of substituents:

• Cyclobutyl Modifications : Replace difluorocyclobutyl with cyclopropyl or oxetane to assess steric/electronic effects on target binding .
• Boronate Replacement : Substitute the dioxaborolane with other boron moieties (e.g., MIDA boronate) to alter hydrolytic stability .
• Bioactivity Assays : Test derivatives against kinase targets (e.g., EGFR) using enzymatic assays (IC₅₀ determination) and cellular models (e.g., cancer cell lines) .

Data Contradiction Analysis

Q. Why do similar boronate-containing pyridines exhibit divergent stability in aqueous media?

Stability discrepancies arise from:

• Substituent Electronic Effects : Electron-withdrawing groups (e.g., Cl, CF₃) stabilize boronate esters against hydrolysis compared to electron-donating groups .
• Steric Shielding : Bulky substituents near the boron atom (e.g., 3,3-difluorocyclobutyl) reduce water accessibility, enhancing stability (t₁/₂ >24 hrs in PBS) . Experimental Design : Perform accelerated stability studies (pH 7.4 buffer, 37°C) with LC-MS monitoring to quantify degradation products .

Methodological Recommendations

• Reaction Scaling : For gram-scale synthesis, prioritize flow chemistry setups to maintain temperature control and reduce side reactions .
• Troubleshooting Low Yields : If coupling reactions fail, screen alternative catalysts (e.g., NiCl₂(dme)/PCy₃ for challenging substrates) .